[4-Fluoro-2-(trifluoromethyl)phenyl]-pyrrolidin-1-ylmethanone

• IUPAC Name: [4-fluoro-2-(trifluoromethyl)phenyl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C12H11F4NO/c13-8-3-4-9(10(7-8)12(14,15)16)11(18)17-5-1-2-6-17/h3-4,7H,1-2,5-6H2
• InChI Key: FBECJQRALLCJER-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=C(C=C(C=C2)F)C(F)(F)F
• Molecular Formula: C12H11F4NO
• Molecular Weight: 261.21 g/mol

Description

[4-Fluoro-2-(trifluoromethyl)phenyl]-pyrrolidin-1-ylmethanone, commonly known as 'Fluoromethylphenidate' or 'FMPH', is a novel psychoactive substance that belongs to the class of phenidate derivatives. FMPH is a potent psychostimulant that has been gaining popularity among researchers due to its unique properties and potential applications in scientific research.

Mechanism of Action

FMPH works by inhibiting the reuptake of dopamine and norepinephrine, which are neurotransmitters that play a crucial role in regulating mood, attention, and motivation. By inhibiting the reuptake of these neurotransmitters, FMPH increases their concentration in the brain, leading to an increase in cognitive function and alertness.
Biochemical and Physiological Effects:
FMPH has been shown to increase heart rate, blood pressure, and body temperature in animal studies. It also increases the release of dopamine and norepinephrine in the brain, leading to an increase in cognitive function and alertness.

Advantages and Limitations for Lab Experiments

FMPH offers several advantages as a research tool, such as its potent psychostimulant properties, high selectivity for dopamine and norepinephrine reuptake inhibition, and low toxicity. However, FMPH also has limitations, such as its short half-life, which makes it difficult to study its long-term effects, and its potential for abuse.

Future Directions

There are several potential future directions for research on FMPH, such as studying its effects on different neurotransmitter systems, investigating its potential as a treatment for cognitive disorders, and exploring its potential for use in drug discovery. Additionally, more research is needed to fully understand the long-term effects and potential risks associated with FMPH use.
Conclusion:
In conclusion, FMPH is a potent psychostimulant that has gained popularity among researchers due to its unique properties and potential applications in scientific research. While FMPH offers several advantages as a research tool, more research is needed to fully understand its effects and potential risks. With further research, FMPH has the potential to be a valuable tool for studying the central nervous system and developing new treatments for cognitive disorders.

Synthesis Methods

FMPH can be synthesized through various methods, including the reaction of 4-Fluoro-2-trifluoromethylbenzaldehyde with pyrrolidine and subsequent reduction of the resulting intermediate. Another method involves the reaction of 4-Fluoro-2-trifluoromethylphenylacetic acid with thionyl chloride, followed by reaction with pyrrolidine and reduction of the intermediate.

Scientific Research Applications

FMPH has been widely used in scientific research, particularly in the field of neuroscience, due to its potential as a research tool for studying the central nervous system. FMPH has been shown to enhance cognitive function, improve memory retention, and increase alertness and focus.